Cas no 6095-82-5 (2,4,6-Trimethylphenyl isothiocyanate)

• Product Name: 2,4,6-Trimethylphenyl isothiocyanate
• CAS No: 6095-82-5
• Molecular Formula: C₁₀H₁₁NS
• Molecular Weight: 177.2660
• MDL: MFCD00022055
• CID: 85537
• PubChem ID: 138659

2,4,6-Trimethylphenyl isothiocyanate Properties

Names and Identifiers

• 2,4,6-Trimethylphenyl isothiocyanate
• Mesityl isothiocyanate
• 2-isothiocyanato-1,3,5-trimethylbenzene
• 2,4,6-trimethylbenzenisothiocyanate
• 2-isothiocyanato-1,3,5-trimethyl-benzene
• 2-mesityl isothiocyanate
• mesityl isocyanate
• Isothiocyanic Acid Mesityl Ester
• Isothiocyanic Acid 2,4,6-Trimethylphenyl Ester
• 2,4,6-trimethylphenylisothiocyanate
• KKYMYPLVBCVDPL-UHFFFAOYSA-N
• Benzene, 2-isothiocyanato-1,3,5-trimethyl-
• mesitylisothiocyanate
• SBB089313
• ZB008266
• Benzene,2-isothio
• T3324
• AKOS003353806
• DTXSID60209779
• 2-Isothiocyanato-1,3,5-trimethylbenzene #
• F20924
• FT-0609907
• SY050051
• 6095-82-5
• SCHEMBL660089
• EN300-1264178
• A832972
• MFCD00022055
• DB-019848
• DTXCID60132270

• MDL： MFCD00022055
• InChIKey： KKYMYPLVBCVDPL-UHFFFAOYSA-N
• Inchi： 1S/C10H11NS/c1-7-4-8(2)10(11-6-12)9(3)5-7/h4-5H,1-3H3
• SMILES： S=C=NC1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]
• BRN： 2690815

Computed Properties

• Exact Mass: 177.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.06122
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 3.34610
• PSA: 44.45000
• Refractive Index: 1.549
• Boiling Point: 75°C/0.3mmHg(lit.)
• Melting Point: 61.0 to 65.0 deg-C
• Flash Point: 144-145°C/10mm
• Color/Form: Not determined
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• Density: 1

2,4,6-Trimethylphenyl isothiocyanate Security Information

• Symbol:
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-34
• HazardClass：6.1

2,4,6-Trimethylphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives